Cas no 2657-51-4 (2,6-Dimethoxy-3-iodotoluene)

• Product Name: 2,6-Dimethoxy-3-iodotoluene
• CAS No: 2657-51-4
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 5006349
• Update Time: 2025-04-24

2,6-Dimethoxy-3-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-3-iodotoluene

• Inchi： 1S/C9H11IO2/c1-6-8(11-2)5-4-7(10)9(6)12-3/h4-5H,1-3H3
• InChI Key： QJQJUMPNVKJVOQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 2,6-Dimethoxy-3-iodotoluene

2,6-Dimethoxy-3-Iodotoluene: A Comprehensive Overview

2,6-Dimethoxy-3-iodotoluene, also known by its CAS number 2657-51-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a toluene derivative with methoxy groups at the 2 and 6 positions and an iodine atom at the 3 position. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable component in various research and industrial applications.

The synthesis of 2,6-dimethoxy-3-iodotoluene involves a series of carefully controlled reactions, often employing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. These methods allow for precise control over the substitution pattern, ensuring the desired stereochemistry and purity. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, reducing production costs and improving scalability.

In terms of physical properties, 2,6-dimethoxy-3-iodotoluene exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its electronic structure, influenced by the electron-donating methoxy groups and the electron-withdrawing iodine atom, makes it an interesting candidate for studies in nonlinear optics and electronic materials. Researchers have explored its potential as a chromophore in dye-sensitized solar cells (DSSCs), where its ability to absorb visible light efficiently has shown promise.

The chemical reactivity of 2,6-dimethoxy-3-iodotoluene is another area of active investigation. Its iodine atom serves as a reactive site for nucleophilic substitution reactions, enabling the incorporation of various functional groups. This property has been leveraged in the development of bioactive molecules, particularly in medicinal chemistry. For instance, derivatives of this compound have been tested for their potential as kinase inhibitors or anti-inflammatory agents.

Recent studies have also highlighted the role of 2,6-dimethoxy-3-iodotoluene in polymer chemistry. By integrating this compound into polymer backbones, scientists have created materials with enhanced mechanical properties and thermal stability. These materials find applications in high-performance composites and advanced coatings.

In conclusion, 2,6-dimethoxy-3-iodotoluene (CAS No: 2657-51-4) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in both academic research and industrial innovation.